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Compound of Interest

Compound Name: beta-Ionone epoxide

Cat. No.: B1235301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-ionone epoxide, a naturally occurring apocarotenoid, is found in various plants and

essential oils. It is recognized for its characteristic fruity and woody aroma and is utilized as a

flavoring agent and fragrance ingredient.[1] In the context of drug development and analytical

chemistry, the purity and well-defined properties of beta-ionone epoxide make it a suitable

candidate for use as an analytical standard. This document provides detailed protocols for its

use in quantitative analysis, particularly by Gas Chromatography-Mass Spectrometry (GC-MS).

Beta-ionone epoxide is a metabolite formed from the epoxidation of beta-ionone, which is a

degradation product of carotenoids like β-carotene.[2][3][4][5] Its role as a metabolite and its

presence in natural products necessitate reliable analytical methods for its quantification in

complex matrices.

Physicochemical Properties
A summary of the key physicochemical properties of beta-ionone epoxide is presented in

Table 1. This information is crucial for the preparation of standard solutions and for setting up

analytical instrumentation.
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Property Value Reference

Molecular Formula C₁₃H₂₀O₂ [6][7]

Molecular Weight 208.30 g/mol [6]

Appearance
White to pale yellow crystalline

solid
[1][8]

Melting Point 48.0 °C [1]

Boiling Point
275.00 to 276.00 °C @ 760.00

mm Hg
[1]

Solubility

Soluble in alcohol; sparingly

soluble in water (123.6 mg/L @

25 °C est.)

[1]

CAS Number 23267-57-4 [6]

Analytical Method Protocol: Quantification by GC-
MS
This protocol outlines the use of beta-ionone epoxide as a standard for quantitative analysis

by Gas Chromatography-Mass Spectrometry (GC-MS).

Preparation of Standard Solutions
Objective: To prepare a series of standard solutions of beta-ionone epoxide for the generation

of a calibration curve.

Materials:

Beta-ionone epoxide (analytical standard grade, purity >95%)

Ethanol (GC grade or equivalent)

Volumetric flasks (Class A)

Analytical balance
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Micropipettes

Protocol:

Primary Stock Solution (1000 µg/mL):

1. Accurately weigh approximately 10 mg of beta-ionone epoxide into a 10 mL volumetric

flask.

2. Dissolve the compound in a small amount of ethanol.

3. Once fully dissolved, bring the volume up to the 10 mL mark with ethanol.

4. Stopper the flask and invert several times to ensure homogeneity.

5. Store the stock solution at 4°C in a tightly sealed, light-protected container. The shelf life

under these conditions is typically up to 18 months.[1]

Working Standard Solutions:

1. Perform serial dilutions of the primary stock solution to prepare a series of working

standards.

2. For example, to prepare a 100 µg/mL solution, transfer 1 mL of the 1000 µg/mL stock

solution into a 10 mL volumetric flask and dilute to the mark with ethanol.

3. Prepare a calibration curve series, for example, at concentrations of 1, 5, 10, 25, 50, and

100 µg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)
Parameters
The following GC-MS parameters are provided as a starting point for method development.

Optimization may be required based on the specific instrumentation and matrix being analyzed.
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Parameter Suggested Conditions

Gas Chromatograph Agilent 7890B or equivalent

Mass Spectrometer Agilent 5977A or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Injector Temperature 250 °C

Injection Volume 1 µL (splitless mode)

Oven Temperature Program
Initial temperature of 60°C, hold for 2 min, ramp

to 280°C at 10°C/min, hold for 5 min

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Transfer Line Temperature 280 °C

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion (m/z) 123

Qualifier Ions (m/z) 96, 175

Sample Preparation and Analysis Workflow
The following diagram illustrates a general workflow for the analysis of a sample using beta-
ionone epoxide as an external standard.
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Figure 1. General workflow for sample analysis.

Method Validation Summary
Method validation should be performed according to ICH guidelines to ensure the reliability of

the analytical data.[9][10] The following table provides typical parameters and expected

outcomes for the validation of a quantitative GC-MS method.
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Validation Parameter Description Acceptance Criteria

Linearity

The ability of the method to

elicit test results that are

directly proportional to the

concentration of the analyte.

Correlation coefficient (r²) >

0.99

Accuracy

The closeness of test results

obtained by the method to the

true value.

Recovery of 80-120%

Precision (Repeatability &

Intermediate Precision)

The degree of scatter between

a series of measurements

obtained from multiple

sampling of the same

homogeneous sample.

Relative Standard Deviation

(RSD) < 15%

Limit of Detection (LOD)

The lowest amount of an

analyte in a sample that can

be detected but not

necessarily quantitated as an

exact value.

Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ)

The lowest amount of an

analyte in a sample which can

be quantitatively determined

with suitable precision and

accuracy.

Signal-to-Noise ratio of 10:1

Specificity

The ability to assess

unequivocally the analyte in

the presence of components

which may be expected to be

present.

No interfering peaks at the

retention time of the analyte

Based on a validated method for the related compound β-ionone in cell culture media, the

following limits can be expected as a starting point for method development for beta-ionone
epoxide: LOD < 18.0 ng/mL and LOQ < 53.0 ng/mL.[11]
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Metabolic Pathway of Beta-Ionone Epoxide
Beta-ionone epoxide is a downstream metabolite of β-carotene. The following diagram

illustrates this metabolic pathway.

β-Carotene β-Ionone
Carotenoid Cleavage Dioxygenase (CCD)

β-Ionone Epoxide
Epoxidation

Click to download full resolution via product page

Figure 2. Biosynthetic pathway of beta-ionone epoxide.

This pathway highlights the origin of beta-ionone epoxide from the oxidative cleavage of β-

carotene to form β-ionone, which is subsequently converted to the epoxide.[3][5] This is

relevant for understanding its presence in natural products and biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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